2-Ethylbutyl 2-cyano-2-[3-(4-methylpiperazin-1-yl)quinoxalin-2-yl]acetate

• IUPAC Name: 2-ethylbutyl 2-cyano-2-[3-(4-methylpiperazin-1-yl)quinoxalin-2-yl]acetate
• InChI: InChI=1S/C22H29N5O2/c1-4-16(5-2)15-29-22(28)17(14-23)20-21(27-12-10-26(3)11-13-27)25-19-9-7-6-8-18(19)24-20/h6-9,16-17H,4-5,10-13,15H2,1-3H3
• InChI Key: KXLHOFKVMZEIQW-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)COC(=O)C(C#N)C1=NC2=CC=CC=C2N=C1N3CCN(CC3)C
• Molecular Formula: C22H29N5O2
• DSSTOX Substance ID: DTXSID001160390
• Molecular Weight: 395.5 g/mol
• CAS RN: 843620-41-7

Description

2-Ethylbutyl 2-cyano-2-[3-(4-methylpiperazin-1-yl)quinoxalin-2-yl]acetate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as EBCQ and is a member of the quinoxaline family. It has been synthesized using different methods and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of EBCQ is not fully understood, but it is believed to involve the inhibition of specific enzymes and proteins. In cancer cells, EBCQ has been shown to induce apoptosis by activating caspase-3 and caspase-9. It has also been shown to inhibit the growth of cancer cells by blocking the cell cycle at the G0/G1 phase. In viral infections, EBCQ has been shown to inhibit the replication of the virus by blocking the viral RNA polymerase.
Biochemical and Physiological Effects
EBCQ has been shown to have a low toxicity profile, and its use has not been associated with adverse effects. In vitro studies have shown that EBCQ can inhibit the growth of cancer cells and induce apoptosis. It has also been shown to have anti-inflammatory effects by inhibiting the production of inflammatory cytokines. In viral infections, EBCQ has been shown to inhibit the replication of the virus.

Advantages and Limitations for Lab Experiments

One of the advantages of using EBCQ in lab experiments is its low toxicity profile, which makes it safe for use in vitro and in vivo studies. It is also readily available and can be synthesized using different methods. However, one of the limitations of using EBCQ is its limited solubility in water, which can affect its bioavailability and efficacy in some applications.

Future Directions

There are several future directions for the study of EBCQ. One area of research is the optimization of its synthesis methods to yield higher purity and yield. Another area of research is the investigation of its potential use as an anticancer agent and its mechanism of action in cancer cells. Additionally, there is a need for further studies to explore its potential applications in material science and analytical chemistry. Finally, more research is needed to investigate the safety and efficacy of EBCQ in vivo studies.

Scientific Research Applications

EBCQ has been studied for its potential applications in various fields, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, EBCQ has been shown to exhibit antitumor, anti-inflammatory, and antiviral activities. It has also been studied for its potential use as an anticancer agent. In material science, EBCQ has been used as a precursor for the synthesis of luminescent materials. In analytical chemistry, EBCQ has been used as a fluorescent probe for the detection of metal ions.